(3E)-1,9,11,13-tetrahydroxy-3,6,6,14-tetramethyl-10-methylidenetricyclo[10.3.0.05,7]pentadec-3-en-2-one
Description
This tricyclic polyketide-derived compound features a unique 15-membered framework with a methylidene group at position 10, four hydroxyl groups, and four methyl substituents.
Properties
Molecular Formula |
C20H30O5 |
|---|---|
Molecular Weight |
350.4 g/mol |
IUPAC Name |
(3E)-1,9,11,13-tetrahydroxy-3,6,6,14-tetramethyl-10-methylidenetricyclo[10.3.0.05,7]pentadec-3-en-2-one |
InChI |
InChI=1S/C20H30O5/c1-9-6-12-13(19(12,4)5)7-14(21)11(3)17(23)15-16(22)10(2)8-20(15,25)18(9)24/h6,10,12-17,21-23,25H,3,7-8H2,1-2,4-5H3/b9-6+ |
InChI Key |
NVDZRSWQWPPKAI-RMKNXTFCSA-N |
Isomeric SMILES |
CC1CC2(C(C1O)C(C(=C)C(CC3C(C3(C)C)/C=C(/C2=O)\C)O)O)O |
Canonical SMILES |
CC1CC2(C(C1O)C(C(=C)C(CC3C(C3(C)C)C=C(C2=O)C)O)O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally or Functionally Similar Compounds
Structural Analogues
The compound’s tricyclic core and oxygenation pattern invite comparison with other natural products:
| Compound Name | Core Structure | Key Functional Groups | Source | Bioactivity |
|---|---|---|---|---|
| (3E)-Target Compound | Tricyclo[10.3.0.0⁵,⁷] | 4×OH, 4×CH₃, methylidene | Marine actinomycetes* | Anticancer (inferred) |
| Taxol (Paclitaxel) | Tetracyclic diterpene | Ester, hydroxyl, benzoyl | Pacific yew tree | Microtubule stabilizer |
| Artemisinin | Sesquiterpene lactone | Endoperoxide, lactone | Artemisia annua | Antimalarial |
| Salternamide E | Bicyclic depsipeptide | Ester, amide, hydroxyl | Marine actinomycetes | Cytotoxic |
*Inferred from marine actinomycetes’ propensity to produce complex polyketides .
- Key Structural Differences :
- Unlike Taxol’s taxane ring system, the target compound lacks ester moieties but features a denser hydroxylation pattern, which may influence solubility and target specificity.
- Compared to Artemisinin’s endoperoxide bridge, the methylidene group in the target compound could participate in Michael addition reactions, enhancing reactivity toward thiol-containing proteins .
Functional Analogues
- For instance, FINO₂ (a ferroptosis inducer) shares hydroxyl groups critical for pro-oxidant activity.
Research Findings and Bioactivity Insights
- Marine Actinomycete Derivatives: Compounds from this source often exhibit cytotoxicity against cancer cells at nM–μM concentrations. The target compound’s hydroxyl groups may enhance binding to kinases or phosphatases, as seen in salternamides .
- Selectivity in Cancer Cells: Natural tricyclic compounds can exploit metabolic vulnerabilities in cancer cells (e.g., elevated ROS levels), aligning with findings that ferroptosis inducers show selectivity for oral squamous cell carcinoma over normal cells .
- Bioavailability Challenges : Despite improved solubility from hydroxylation, the compound’s molecular weight (~400–450 Da) and tricyclic rigidity may limit blood-brain barrier penetration, a common issue with plant-derived biomolecules .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
